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Compound of Interest

Compound Name: Tecoflex

Cat. No.: B1226596

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the fabrication of Tecoflex™ EG-80A nanofibers
using the electrospinning technique. Tecoflex™ EG-80A is a medical-grade aliphatic polyether-
based thermoplastic polyurethane known for its flexibility, durability, and biocompatibility,
making it a suitable candidate for various biomedical applications, including tissue engineering
and drug delivery.[1][2][3]

Overview

Electrospinning is a versatile method for producing polymer fibers with diameters ranging from
nanometers to a few micrometers.[4] The process involves the application of a high voltage to a
polymer solution, which ejects a charged jet towards a grounded collector. As the solvent
evaporates, solidified fibers are deposited on the collector, forming a non-woven mat.[5] The
morphology and properties of the resulting nanofibers are influenced by various parameters,
including solution properties (concentration, viscosity, conductivity) and process parameters
(voltage, flow rate, collector distance).[6]

Experimental Data

The following table summarizes the key experimental parameters for electrospinning
Tecoflex™ EG-80A, based on established protocols.
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Parameter Value Unit Source

Solution Parameters

Polymer Tecoflex™ EG-80A - [5]
Polymer

) 10 % wit. [5]
Concentration

Tetrahydrofuran (THF)
 N,N-

Solvent System ] ) 1:1 (viv) [5]
dimethylformamide
(DMF)
Process Parameters
Applied Voltage
+15 kv [5]
(Needle)
Applied Voltage
PP J -15 kv [5]
(Collector)
Not specified, requires
Flow Rate o mL/h
optimization
Tip-to-Collector
) 15 cm [5]
Distance
Rounded rotating
Collector Type - [5]

collector

Experimental Protocol

This protocol details the step-by-step procedure for preparing the Tecoflex™ EG-80A solution
and setting up the electrospinning apparatus to fabricate nanofibers.

Materials

o Tecoflex™ EG-80A (medical-grade aliphatic polyether-based thermoplastic polyurethane)[1]

[2]

o Tetrahydrofuran (THF), analytical grade
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e N,N-dimethylformamide (DMF), analytical grade

¢ Syringe with a metallic needle (e.g., 21-gauge)

» High-voltage power supply

e Syringe pump

e Grounded collector (e.g., rotating drum or flat plate)

e Fume hood

Solution Preparation

o Dissolution of Tecoflex™ EG-80A: Prepare a 10% (w/v) solution of Tecoflex™ EG-80A by
dissolving the polymer in a 1:1 mixture of THF and DMF.[5]

o Note: The dissolution may be facilitated by gentle stirring or agitation at room temperature.
Ensure the polymer is completely dissolved to form a homogeneous solution.

Electrospinning Apparatus Setup

e Syringe and Needle Assembly: Load the prepared Tecoflex™ EG-80A solution into a syringe
fitted with a metallic needle.

» Syringe Pump: Mount the syringe onto a syringe pump.

¢ Positioning: Place the syringe pump and collector inside a fume hood. Position the needle tip
at a distance of 15 cm from the collector.[5]

e Electrical Connections:

o Connect the positive electrode of the high-voltage power supply to the metallic needle
using an alligator clip.[5]

o Connect the negative electrode of the high-voltage power supply to the grounded collector.

[5]
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Electrospinning Process

o Set Flow Rate: Set the desired flow rate on the syringe pump. This parameter often requires
optimization to achieve stable electrospinning and bead-free fibers.

» Apply Voltage: Apply a voltage of +15 kV to the needle and -15 kV to the collector.[5]

« Initiate Electrospinning: Start the syringe pump to eject the polymer solution. A Taylor cone
should form at the tip of the needle, from which a polymer jet will be drawn towards the
collector.

o Fiber Deposition: Allow the electrospinning process to continue until a nanofiber mat of the
desired thickness is deposited on the collector.

o Drying: After deposition, dry the electrospun nanofibers under vacuum for 24 hours to
remove any residual solvent.[5]

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the electrospinning of Tecoflex™ EG-80A
nanofibers.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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